Cas no 463303-98-2 (Ethyl 3-(3-bromopyridin-4-yl)propanoate)

Ethyl 3-(3-bromopyridin-4-yl)propanoate is a brominated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features include a reactive bromine substituent at the 3-position of the pyridine ring and an ester-functionalized propanoate side chain, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Negishi couplings. The ethyl ester group enhances solubility in organic solvents, facilitating further functionalization. This compound is particularly valuable in the development of heterocyclic compounds and bioactive molecules, offering precise reactivity for targeted modifications. Its stability under standard conditions ensures reliable handling and storage for synthetic applications.

Ethyl 3-(3-bromopyridin-4-yl)propanoate structure

463303-98-2 structure

Product Name:Ethyl 3-(3-bromopyridin-4-yl)propanoate

CAS No:463303-98-2

MF:C₁₀H₁₂BrNO₂

MW:258.111782073975

CID:1028083

PubChem ID:52987936

Update Time:2025-05-22

Ethyl 3-(3-bromopyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(3-bromopyridin-4-yl)propanoate
- 3-(3-bromo-4-pyridyl)propionic acid ethyl ester
- AK-38323
- ANW-72455
- CTK8C4604
- KB-50993
- DTXSID50681000
- DB-010172
- A898263
- 463303-98-2
- Z1269140351
- SCHEMBL17540563
- Ethyl3-(3-bromopyridin-4-yl)propanoate
- AT38222
- MDL： MFCD16660992
- Inchi： 1S/C10H12BrNO2/c1-2-14-10(13)4-3-8-5-6-12-7-9(8)11/h5-7H,2-4H2,1H3
- InChI Key： PWPSJLOTMHDOAC-UHFFFAOYSA-N
- SMILES： BrC1C=NC=CC=1CCC(=O)OCC

Computed Properties

Exact Mass: 257.00514g/mol
Monoisotopic Mass: 257.00514g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 39.2Å²

Experimental Properties

Density: 1.397±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.7 g/l) (25 º C),

Ethyl 3-(3-bromopyridin-4-yl)propanoate Pricemore >>

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